Cas no 533870-10-9 (4-(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533870-10-9
• MF: C₂₁H₂₂N₄O₆S
• MW: 458.487583637238
• CID: 6256064
• PubChem ID: 2158942
• Update Time: 2025-08-02

4-(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-[(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Oprea1_794968
• 4-((4,4-dimethyloxazolidin-3-yl)sulfonyl)-N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 533870-10-9
• F0559-0180
• AKOS024583598

• Inchi： 1S/C21H22N4O6S/c1-21(2)12-30-13-25(21)32(27,28)17-9-7-14(8-10-17)18(26)22-20-24-23-19(31-20)15-5-4-6-16(11-15)29-3/h4-11H,12-13H2,1-3H3,(H,22,24,26)
• InChI Key： BJMHCBFBALSJKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC=C(C=3)OC)O2)=O)=CC=1)(N1COCC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 458.12600561g/mol
• Monoisotopic Mass: 458.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4,4-dimethyl-1,3-oxazolidin-3-yl)sulfonyl-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-(4,4-Dimethyl-1,3-Oxazolidin-3-Yl)Sulfonyl-N-5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-Ylbenzamide (CAS No. 533870-10-9)

The compound 4-(4,4-Dimethyl-1,3-Oxazolidin-3-Yl)Sulfonyl-N-5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-Ylbenzamide, identified by the CAS registry number 533870-10-9, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a sulfonyl group attached to a benzamide moiety and further linked to a 1,3,4-oxadiazole ring substituted with a methoxyphenyl group. The presence of the 4,4-dimethyl-1,3-oxazolidin ring adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery. The sulfonyl group is known to enhance bioavailability and stability in biological systems. Additionally, the 1,3,4-oxadiazole ring is a heterocyclic structure commonly associated with anti-inflammatory and anticancer properties. The methoxyphenyl substituent further enhances the molecule's pharmacokinetic profile by improving solubility and permeability.

Research into similar compounds has revealed their potential as inhibitors of various enzymes and receptors. For instance, the sulfonylated benzamide moiety has been shown to act as a selective inhibitor of certain kinases involved in cancer progression. The oxazolidin ring contributes to the molecule's ability to form hydrogen bonds, which is crucial for its interaction with target proteins.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been reported to improve reaction yields and reduce reaction times compared to traditional methods. This highlights the importance of modern synthetic techniques in advancing the development of complex molecules like this one.

In terms of applications, this compound holds promise in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as chronic inflammation and neurodegenerative diseases. Furthermore, its structural features suggest potential use in creating advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound more accurately. Molecular docking studies have shown that it exhibits strong binding affinity towards several target proteins implicated in diseases like Alzheimer's and Parkinson's. These findings underscore its potential as a lead compound for drug development.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. Researchers are now exploring its efficacy in preclinical models to assess its therapeutic potential further. Such studies are expected to provide valuable insights into its mechanism of action and safety profile.

In conclusion, 4-(4,4-Dimethyl-1,3-Oxazolidin-3-Yl)Sulfonyl-N-5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-Ylbenzamide (CAS No. 533870-10-9) represents a promising molecule with diverse applications in medicine and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development.